Cas no 881841-22-1 (7-(Trifluoromethyl)imidazo[1,2-a]pyridine-2-carbaldehyde)

7-(Trifluoromethyl)imidazo[1,2-a]pyridine-2-carbaldehyde is a versatile heterocyclic building block featuring a reactive aldehyde group and a trifluoromethyl substituent. Its imidazo[1,2-a]pyridine core provides a rigid, electron-rich scaffold, while the trifluoromethyl group enhances lipophilicity and metabolic stability, making it valuable in medicinal chemistry and agrochemical research. The aldehyde functionality allows for further derivatization via condensation, reduction, or nucleophilic addition, enabling the synthesis of diverse analogs. This compound is particularly useful in the development of pharmaceuticals targeting CNS disorders, inflammation, or infectious diseases due to its favorable physicochemical properties. Its high purity and stability under standard conditions ensure reliable performance in synthetic applications.

7-(Trifluoromethyl)imidazo[1,2-a]pyridine-2-carbaldehyde structure

881841-22-1 structure

Product Name:7-(Trifluoromethyl)imidazo[1,2-a]pyridine-2-carbaldehyde

CAS No:881841-22-1

MF:C₉H₅F₃N₂O

MW:214.144012212753

CID:1036298

PubChem ID:71607229

Update Time:2025-11-02

7-(Trifluoromethyl)imidazo[1,2-a]pyridine-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

- 7-(Trifluoromethyl)imidazo[1,2-a]pyridine-2-carbaldehyde
- SCHEMBL4889270
- 7-(trifluoromethyl)imidazo[1,2-a]pyridine-2-carboxaldehyde
- DTXSID20856208
- A936254
- 881841-22-1
- Imidazo[1,2-a]pyridine-2-carboxaldehyde, 7-(trifluoromethyl)-
- MDL： MFCD26383620
- Inchi： 1S/C9H5F3N2O/c10-9(11,12)6-1-2-14-4-7(5-15)13-8(14)3-6/h1-5H
- InChI Key： KWFJYFOILOXEDE-UHFFFAOYSA-N
- SMILES： FC(C1C=CN2C=C(C=O)N=C2C=1)(F)F

Computed Properties

Exact Mass: 214.03539727g/mol
Monoisotopic Mass: 214.03539727g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 256
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.4
Topological Polar Surface Area: 34.4Å²

7-(Trifluoromethyl)imidazo[1,2-a]pyridine-2-carbaldehyde Pricemore >>

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